Cas no 853311-16-7 (4-(4-methylphenyl)-2-thiophenecarbaldehyde)
4-(4-Methylphenyl)-2-thiophenecarbaldehyde is a specialized organic compound featuring a thiophene core substituted with a formyl group at the 2-position and a 4-methylphenyl moiety at the 4-position. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and functional materials. Its aldehyde group offers reactivity for condensation, nucleophilic addition, and further functionalization, while the methylphenyl substituent enhances stability and influences electronic properties. The compound is characterized by its purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular building blocks. Proper handling under controlled conditions is recommended due to its reactive aldehyde functionality.
853311-16-7 structure
Product Name:4-(4-methylphenyl)-2-thiophenecarbaldehyde
CAS No:853311-16-7
MF:C12H10OS
MW:202.272202014923
CID:1836482
PubChem ID:20099759
Update Time:2025-11-05
4-(4-methylphenyl)-2-thiophenecarbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methylphenyl)-2-thiophenecarbaldehyde
- CTK3I2862
- SureCN8648308
- 4-(4-methylphenyl)thiophene-2-carbaldehyde
- N-(4-methylphenyl)thiomorpholine
- 4-p-tolyl-thiomorpholine
- 4-p-tolylthiophene-2-carbaldehyde
- 4-p-Tolyl-thiomorpholin
- Thiomorpholine, 4-(4-methylphenyl)-
- AKOS004116149
- A1-12116
- 2-Thiophenecarboxaldehyde, 4-(4-methylphenyl)-
- 853311-16-7
- 4-(p-Tolyl)thiophene-2-carbaldehyde
- CS-0459035
- SCHEMBL2321226
-
- Inchi: 1S/C12H10OS/c1-9-2-4-10(5-3-9)11-6-12(7-13)14-8-11/h2-8H,1H3
- InChI Key: IAYLCRLQJVQIEP-UHFFFAOYSA-N
- SMILES: S1C(C=O)=CC(=C1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 202.04523611g/mol
- Monoisotopic Mass: 202.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 324.3±30.0 °C at 760 mmHg
- Flash Point: 122.0±11.8 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-(4-methylphenyl)-2-thiophenecarbaldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(4-methylphenyl)-2-thiophenecarbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX76395-500mg |
2-Thiophenecarboxaldehyde, 4-(4-methylphenyl)- |
853311-16-7 | 97% | 500mg |
$414.00 | 2024-04-19 | |
| A2B Chem LLC | AX76395-1g |
2-Thiophenecarboxaldehyde, 4-(4-methylphenyl)- |
853311-16-7 | 97% | 1g |
$614.00 | 2024-04-19 | |
| A2B Chem LLC | AX76395-5g |
2-Thiophenecarboxaldehyde, 4-(4-methylphenyl)- |
853311-16-7 | 95% | 5g |
$1309.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529702-1g |
4-(P-tolyl)thiophene-2-carbaldehyde |
853311-16-7 | 98% | 1g |
¥8052.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529702-5g |
4-(P-tolyl)thiophene-2-carbaldehyde |
853311-16-7 | 98% | 5g |
¥24180.00 | 2024-07-28 |
4-(4-methylphenyl)-2-thiophenecarbaldehyde Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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